
Thermodynamic Characterization & Protocol
Guide: Methyl(2-methylpentyl)amine HCl

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Methyl(2-methylpentyl)amine

hydrochloride

CAS No.: 2225143-98-4

Cat. No.: B2472299

Get Quote

Executive Summary
Methyl(2-methylpentyl)amine Hydrochloride (CAS: 2225143-98-4) is a specialized aliphatic

amine intermediate distinct from the more commonly discussed stimulant "DMHA" (1,5-

dimethylhexylamine). Precise thermodynamic data for this specific isomer is often proprietary

or absent from standard thermophysical databases.

This guide provides a rigorous structural definition, predicted thermodynamic ranges based on

homologous series, and—most critically—the standardized experimental protocols required to

empirically determine its melting point, enthalpy of fusion, and thermal stability. This approach

ensures researchers can generate validation-ready data for regulatory or process development

needs.

Part 1: Chemical Identity & Structural Precision
Confusion in nomenclature is the primary risk in characterizing this compound. It is vital to

distinguish Methyl(2-methylpentyl)amine HCl from its structural isomers used in the supplement

industry.
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Identification Matrix
Property Specification

Chemical Name Methyl(2-methylpentyl)amine Hydrochloride

IUPAC Name N,2-dimethylpentan-1-amine hydrochloride

CAS Number 2225143-98-4

Molecular Formula C₇H₁₈ClN

Molecular Weight 151.68 g/mol

Free Base MW 115.22 g/mol

Structural Class Secondary Aliphatic Amine Salt

Structural Differentiation
The term "DMHA" is loosely applied in commerce to 1,5-dimethylhexylamine (Octodrine) and

1,4-dimethylpentylamine. Methyl(2-methylpentyl)amine is a structural isomer with a distinct

methylation pattern (N-methyl group vs. chain branching), significantly altering its crystal

packing and melting behavior.
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Target Compound

Common Misidentifications (Supplements)

Methyl(2-methylpentyl)amine HCl
(N,2-dimethylpentan-1-amine)

CAS: 2225143-98-4

Secondary Amine
(N-Methyl group)

Branched Alkyl Chain
(2-methylpentyl)

Octodrine (DMHA)
(2-amino-6-methylheptane)

CAS: 543-82-8

ISOMER (Different Properties)

1,4-DMAA
(1,4-dimethylpentylamine)

Click to download full resolution via product page

Figure 1: Structural differentiation between the target secondary amine and common primary

amine isomers.

Part 2: Thermodynamic Profile (Predicted &
Theoretical)
As specific experimental values for CAS 2225143-98-4 are not currently indexed in open

standard reference data (NIST/TRC), the following profile is derived from quantitative structure-

property relationships (QSPR) of homologous secondary amine hydrochlorides.

Melting Point & Phase Behavior
Predicted Melting Point Range:115°C – 145°C
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Rationale: Secondary amine salts typically exhibit lower melting points than their primary

amine counterparts due to reduced hydrogen bonding capability (2 H-bond donors for

primary vs. 1 for secondary).

Comparison: The primary isomer 1,5-dimethylhexylamine HCl melts at ~163°C. The N-

methyl substitution introduces steric bulk that disrupts lattice energy, likely depressing the

melting point by 20–40°C.

Physical State: White to off-white hygroscopic crystalline solid.

Solubility Parameters
Water: Highly Soluble (>500 mg/mL). The ionic character of the hydrochloride salt dominates

the lipophilic alkyl chain.

Ethanol/Methanol: Soluble.

Diethyl Ether/Hexane: Insoluble.

Partition Coefficient (LogP): ~2.0 (Free base, predicted).

Part 3: Experimental Determination Protocols
For drug development or process validation, reliance on predicted values is insufficient. The

following protocols are the industry standard for establishing the "Gold Standard"

thermodynamic dataset for this compound.

Differential Scanning Calorimetry (DSC)
Objective: Determine precise Melting Onset (

) and Enthalpy of Fusion (

).

Instrument: Heat Flux DSC (e.g., TA Instruments Q2000 or Mettler Toledo DSC 3+).

Sample Prep:
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Dry sample in a vacuum oven at 40°C for 4 hours to remove surface moisture (critical for

hygroscopic amine salts).

Weigh 2–5 mg into a Tzero aluminum pan.

Hermetically seal (crimped lid) to prevent sublimation or moisture uptake during the run.

Method:

Equilibrate: 25°C.

Ramp: 10°C/min to 200°C.

Purge Gas: Nitrogen (50 mL/min).

Data Analysis:

The Melting Point is defined as the extrapolated onset temperature of the endothermic

peak, not the peak maximum.

Acceptance Criteria: Peak symmetry factor > 0.8; baseline noise < 5 µW.

Thermogravimetric Analysis (TGA)
Objective: Distinguish between melting and decomposition (degradation).

Method: Ramp 10°C/min from 25°C to 400°C in Platinum pans.

Interpretation:

Volatiles: Weight loss < 100°C indicates residual solvent/water.

Decomposition: Significant weight loss onset (

) typically occurs > 220°C for alkyl amine salts.

Note: If weight loss occurs simultaneously with the DSC endotherm, the compound is

decomposing upon melting (common in unstable salts).
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Hygroscopicity Assessment (DVS)
Objective: Determine critical relative humidity (CRH). Amine salts are prone to deliquescence.

Protocol: Dynamic Vapor Sorption (DVS) at 25°C.

Cycle: 0% RH → 90% RH → 0% RH in 10% steps.

Risk: If mass increase > 2% at 60% RH, the material requires strictly controlled storage

(desiccator/inert atmosphere).

Part 4: Workflow for Thermal Characterization
This logic flow ensures that the melting point is identified correctly, avoiding false positives from

polymorphic transitions or solvate desolvation.

Sample
Methyl(2-methylpentyl)amine HCl

Step 1: TGA
(Stability Check)

Step 2: DSC
(Standard Ramp)

Stable < 150°C Weight Loss
at Endotherm?

True Melting Point
(Report Onset)

No Mass Loss

Decomposition
(Invalid MP)

Mass Loss > 5%

Desolvation Event
(Recrystallize)

Mass Loss 1-5%

Click to download full resolution via product page

Figure 2: Logical workflow for validating thermodynamic transitions.

Part 5: References
Structural Analog Data: "1,5-Dimethylhexylamine" (CAS 543-82-8). NIST Chemistry

WebBook, SRD 69. Available at: [Link]

Thermal Analysis Standards: ASTM E794-06 (2018), "Standard Test Method for Melting and

Crystallization Temperatures by Thermal Analysis." ASTM International.

General Property Trends: "Physical Properties of Amines." Britannica.[1] Available at: [Link]
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Synthesis Context: "Method for producing methylmethacrylate" (Patent US9890105B2).

Google Patents. Available at:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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